Cas no 320337-16-4 (2-(2-aminoethanesulfonyl)propane)

• Product Name: 2-(2-aminoethanesulfonyl)propane
• CAS No: 320337-16-4
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• MDL: MFCD06213263
• CID: 95074
• PubChem ID: 22017749
• Update Time: 2025-06-29

2-(2-aminoethanesulfonyl)propane Chemical and Physical Properties

Names and Identifiers

• 2 - （isopropylsulfonyl）ethanamine
• 2-(Isopropylsulfonyl)ethanamine
• [2-(Isopropylsulfonyl)ethyl]amine hydrochloride
• 1-[(methylethyl)sulfonyl]eth-2-ylamine
• 2-(isopropylsulfonyl)ethanamine(SALTDATA: HCl)
• 2-(propan-2-ylsulfonyl)ethanamine
• 2-(Propane-2-sulfonyl)-ethylamine
• iso-propylsulfonylethylamine
• FT-0683167
• SCHEMBL4002903
• 2-(isopropylsulphonyl)ethan-1-amine
• DTXSID10621563
• 2-(Isopropylsulfonyl)ethan-1-amine
• EN300-214898
• 320337-16-4
• NS-01168
• 2-(Propane-2-sulfonyl)ethan-1-amine
• A5765
• 2-(2-aminoethanesulfonyl)propane
• D87832
• AKOS002677105
• FPMDQMBQVDRLPN-UHFFFAOYSA-N
• 2-propan-2-ylsulfonylethanamine
• iso-propanesulfonylethylamine
• CS-0274592
• STL258925
• DB-093370
• ALBB-013373

• MDL： MFCD06213263
• Inchi： 1S/C5H13NO2S/c1-5(2)9(7,8)4-3-6/h5H,3-4,6H2,1-2H3
• InChI Key： FPMDQMBQVDRLPN-UHFFFAOYSA-N
• SMILES： S(CCN)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 151.06700
• Monoisotopic Mass: 151.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 68.54000
• LogP: 1.54940

2-(2-aminoethanesulfonyl)propane Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-aminoethanesulfonyl)propane

2-(2-Aminoethanesulfonyl)propane: A Comprehensive Overview

2-(2-Aminoethanesulfonyl)propane (CAS No. 320337-16-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-(2-sulfoethyl)propylamine, is characterized by its distinct chemical structure, which includes an amino group and a sulfonyl group attached to a propane backbone. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical structure of 2-(2-Aminoethanesulfonyl)propane is represented by the formula C₅H₁₃NO₃S. The presence of the amino group (NH₂) and the sulfonyl group (SO₃H) makes this compound highly polar and water-soluble, which are crucial properties for its use in various biological and pharmaceutical applications. The sulfonyl group, in particular, is known for its ability to form strong hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in drug design and synthesis.

In recent years, 2-(2-Aminoethanesulfonyl)propane has been the subject of extensive research due to its potential therapeutic applications. One area of particular interest is its role as a precursor or intermediate in the synthesis of more complex molecules with biological activity. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of N-(2-sulfoethyl)propylamine demonstrated significant inhibition of tumor growth in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond its therapeutic potential, 2-(2-Aminoethanesulfonyl)propane has also found applications in the field of materials science. Its unique chemical properties make it suitable for use as a surfactant or emulsifier in various formulations. In particular, the compound's amphiphilic nature allows it to stabilize emulsions and improve the solubility of hydrophobic substances in aqueous media. This property has been exploited in the development of novel drug delivery systems, where it can enhance the bioavailability and efficacy of poorly soluble drugs.

The synthesis of 2-(2-Aminoethanesulfonyl)propane can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 1-bromopropane with sodium sulfite to form the corresponding sulfonate salt, followed by treatment with ammonia to introduce the amino group. Another approach involves the reaction of propylamine with chloroacetic acid to form an intermediate amide, which is then treated with sodium sulfite to introduce the sulfonyl group. These synthetic routes have been optimized to achieve high yields and purity, making large-scale production feasible for both research and industrial applications.

The safety profile of 2-(2-Aminoethanesulfonyl)propane is an important consideration for its use in various applications. Toxicological studies have shown that this compound exhibits low toxicity when used at appropriate concentrations. However, like many chemicals, it should be handled with care to avoid prolonged exposure or ingestion. Proper safety protocols should be followed during handling and storage to ensure safe use.

In conclusion, 2-(2-Aminoethanesulfonyl)propane (CAS No. 320337-16-4) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and developers working on novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.